Cas no 94134-00-6 (Hexanoic acid,6-[methyl(phenylsulfonyl)amino]-, potassium salt (1:1))

• Product Name: Hexanoic acid,6-[methyl(phenylsulfonyl)amino]-, potassium salt (1:1)
• CAS No: 94134-00-6
• MF: C₁₃H₁₈KNO₄S
• MW: 323.449623584747
• CID: 808295
• PubChem ID: 23662617
• Update Time: 2025-04-19

Hexanoic acid,6-[methyl(phenylsulfonyl)amino]-, potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,6-[methyl(phenylsulfonyl)amino]-, potassium salt (1:1)
• potassium 6-[methyl(phenylsulphonyl)amino]hexanoate
• potassium,6-[benzenesulfonyl(methyl)amino]hexanoate
• DTXSID70240693
• Potassium 6-(methyl(phenylsulphonyl)amino)hexanoate
• 94134-00-6
• EINECS 302-765-9
• NS00092145
• POTASSIUM 6-[METHYL(PHENYLSULFONYL)AMINO]HEXANOATE

• Inchi： 1S/C13H19NO4S.K/c1-14(11-7-3-6-10-13(15)16)19(17,18)12-8-4-2-5-9-12;/h2,4-5,8-9H,3,6-7,10-11H2,1H3,(H,15,16);/q;+1/p-1
• InChI Key： CTWVOIURYAXYBM-UHFFFAOYSA-M
• SMILES： [K+].S(C1C=CC=CC=1)(N(C)CCCCCC(=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 323.05936071g/mol
• Monoisotopic Mass: 323.05936071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 374
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.9Ų